1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine

• IUPAC Name: 3-[1-[1-(3-methylphenyl)piperidin-4-yl]piperidin-3-yl]-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C24H37N3O2/c1-20-4-2-6-23(18-20)25-12-9-22(10-13-25)27-11-3-5-21(19-27)7-8-24(28)26-14-16-29-17-15-26/h2,4,6,18,21-22H,3,5,7-17,19H2,1H3
• InChI Key: WETQFOXHPHRTDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCC(CC2)N3CCCC(C3)CCC(=O)N4CCOCC4
• Molecular Formula: C24H37N3O2
• Molecular Weight: 399.6 g/mol

Description

1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine is a chemical compound that belongs to the class of piperidine derivatives. It has been studied extensively for its potential applications in the field of medicine and pharmacology.

Mechanism of Action

The exact mechanism of action of 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT2A receptor antagonist. It also has affinity for other receptors such as alpha-adrenergic and histamine H1 receptors.
Biochemical and Physiological Effects:
1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine has been shown to have various biochemical and physiological effects. It has been shown to decrease dopamine release in the brain, which may contribute to its antipsychotic effects. It has also been shown to increase the levels of certain neurotransmitters such as norepinephrine and serotonin, which may contribute to its antidepressant effects. Additionally, it has been shown to have analgesic effects by blocking the transmission of pain signals in the spinal cord.

Advantages and Limitations for Lab Experiments

The advantages of using 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine in lab experiments include its well-studied pharmacological properties, its ability to target specific receptors, and its potential applications in the treatment of various diseases. However, the limitations include its high cost, potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine. One direction is to further investigate its potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and drug addiction. Another direction is to study its potential use in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine involves the reaction of 1,4'-bipiperidine-1'-carboxaldehyde with 3-(4-morpholinyl)-3-oxopropylamine in the presence of a catalyst. The reaction is carried out under controlled temperature and pressure conditions to obtain the final product.

Scientific Research Applications

1'-(3-methylphenyl)-3-[3-(4-morpholinyl)-3-oxopropyl]-1,4'-bipiperidine has been extensively studied for its potential applications in the treatment of various diseases. It has been shown to have antipsychotic, antidepressant, and analgesic properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and drug addiction.